Cas no 1602175-41-6 (4-Methoxy-N,N-dimethylpiperidine-1-carboxamide)

4-Methoxy-N,N-dimethylpiperidine-1-carboxamide is a synthetic organic compound featuring a piperidine core substituted with a methoxy group at the 4-position and a dimethylcarboxamide moiety at the 1-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The methoxy group enhances solubility and electronic effects, while the dimethylcarboxamide functionality contributes to steric and hydrogen-bonding interactions. Its well-defined stereochemistry and stability under various conditions facilitate its use in complex synthetic pathways. The compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications such as ligand design and structure-activity relationship studies.
4-Methoxy-N,N-dimethylpiperidine-1-carboxamide structure
1602175-41-6 structure
Product Name:4-Methoxy-N,N-dimethylpiperidine-1-carboxamide
CAS No:1602175-41-6
MF:C9H18N2O2
MW:186.251422405243
CID:5989865
PubChem ID:89902964
Update Time:2025-10-29

4-Methoxy-N,N-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-N,N-dimethylpiperidine-1-carboxamide
    • 1602175-41-6
    • EN300-7471770
    • SCHEMBL15386329
    • Inchi: 1S/C9H18N2O2/c1-10(2)9(12)11-6-4-8(13-3)5-7-11/h8H,4-7H2,1-3H3
    • InChI Key: GQKOTVDQANHBPB-UHFFFAOYSA-N
    • SMILES: CN(C)C(=O)N1CCC(CC1)OC

Computed Properties

  • Exact Mass: 186.136827821g/mol
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.8Ų

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Additional information on 4-Methoxy-N,N-dimethylpiperidine-1-carboxamide

4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide: A Comprehensive Overview

4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide (CAS No. 1602175-41-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug discovery and as a building block for advanced materials. Recent studies have further elucidated its properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide consists of a piperidine ring substituted with a methoxy group at the 4-position and a dimethylamino group at the 1-position. This configuration imparts the compound with distinct physicochemical properties, including high stability and reactivity under specific conditions. The presence of the methoxy group enhances the compound's solubility in polar solvents, while the dimethylamino group contributes to its basicity and ability to form stable amide bonds.

Recent research has focused on the synthesis and characterization of 4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide, exploring its potential as an intermediate in drug development. Studies have demonstrated its role in the construction of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's ability to undergo various chemical transformations, such as alkylation and acylation, has further expanded its utility in medicinal chemistry.

In terms of applications, 4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide has shown promise in agrochemicals, where it serves as a precursor for herbicides and fungicides. Its ability to interact with biological systems at molecular levels makes it a valuable tool in developing sustainable agricultural solutions. Additionally, the compound has been investigated for its role in polymer chemistry, where it acts as a catalyst or initiator in polymerization reactions.

The toxicological profile of 4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide has also been a subject of recent studies. Research indicates that the compound exhibits low acute toxicity when administered via various routes, making it suitable for use in environments where human exposure is a concern. However, further long-term studies are required to fully understand its potential environmental impact and bioaccumulation properties.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide under different conditions with greater accuracy. Molecular modeling studies have provided insights into its electronic structure and reactivity, facilitating the design of more efficient synthetic routes and applications. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of this compound.

In conclusion, 4-Methoxy-N,N-Dimethylpiperidine-1-Carboxamide (CAS No. 1602175-41-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent research advancements, position it as a key player in modern chemical science. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.

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